Cas no 1864053-81-5 (3-{[(4-fluorophenyl)sulfanyl]methyl}azetidine hydrochloride)

• Product Name: 3-{[(4-fluorophenyl)sulfanyl]methyl}azetidine hydrochloride
• CAS No: 1864053-81-5
• MF: C₁₀H₁₃ClFNS
• MW: 233.733323812485
• MDL: MFCD28125865
• CID: 5103960
• PubChem ID: 86262213
• Update Time: 2026-03-03

3-{[(4-fluorophenyl)sulfanyl]methyl}azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(((4-fluorophenyl)thio)methyl)azetidine hydrochloride
• 3-{[(4-fluorophenyl)sulfanyl]methyl}azetidine hydrochloride

• MDL： MFCD28125865
• Inchi： 1S/C10H12FNS.ClH/c11-9-1-3-10(4-2-9)13-7-8-5-12-6-8;/h1-4,8,12H,5-7H2;1H
• InChI Key： FDYGQLHAZXSDSG-UHFFFAOYSA-N
• SMILES： N1CC(CSC2=CC=C(F)C=C2)C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-{[(4-fluorophenyl)sulfanyl]methyl}azetidine hydrochloride

Professional Introduction to 3-{[(4-fluorophenyl)sulfanyl]methyl}azetidine hydrochloride (CAS No. 1864053-81-5)

3-{[(4-fluorophenyl)sulfanyl]methyl}azetidine hydrochloride, identified by its CAS number 1864053-81-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their structural versatility and potential biological activity. The presence of a 4-fluorophenylsulfanyl moiety in its molecular structure introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. This improved solubility facilitates its use in various formulations, including oral and injectable medications, thereby broadening its potential therapeutic applications. The compound's molecular structure, characterized by a five-membered azetidine ring substituted with a 4-fluorophenylsulfanyl group and a methyl group, suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in azetidine derivatives due to their ability to modulate biological pathways relevant to various diseases. The fluorine atom in the 4-fluorophenyl group can influence the compound's metabolic stability and binding affinity, making it an attractive moiety for drug design. Studies have shown that fluorinated aromatic compounds often exhibit enhanced bioavailability and prolonged half-life, which are desirable properties for any therapeutic agent.

The potential applications of 3-{[(4-fluorophenyl)sulfanyl]methyl}azetidine hydrochloride span across multiple therapeutic areas. One of the most promising areas is in oncology, where such derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Additionally, the compound's structural features make it a candidate for developing treatments against neurological disorders, infectious diseases, and inflammatory conditions.

Recent research has highlighted the importance of scaffold hopping in drug discovery, where modifications to the core structure of a known active ingredient can lead to new compounds with improved efficacy and reduced side effects. The azetidine ring in 3-{[(4-fluorophenyl)sulfanyl]methyl}azetidine hydrochloride provides a flexible platform for such modifications. By varying substituents around the ring or introducing additional functional groups, chemists can fine-tune the pharmacological properties of the compound.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the azetidine ring, introduction of the 4-fluorophenylsulfanyl group, and subsequent salt formation with hydrochloric acid. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

In terms of pharmacokinetic properties, 3-{[(4-fluorophenyl)sulfanyl]methyl}azetidine hydrochloride exhibits favorable characteristics that make it suitable for clinical development. Preclinical studies have demonstrated its good oral bioavailability and moderate metabolic stability. These properties are crucial for ensuring that the compound reaches therapeutic levels in the bloodstream and remains active long enough to exert its desired effects.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through preclinical toxicology studies. Initial findings suggest that it exhibits low toxicity at relevant doses, making it a promising candidate for further development. However, comprehensive toxicological assessments are still ongoing to fully characterize its safety profile before human clinical trials can begin.

The development pipeline for 3-{[(4-fluorophenyl)sulfanyl]methyl}azetidine hydrochloride is being actively pursued by several pharmaceutical companies and academic research groups. Collaborative efforts between chemists, biologists, and clinicians are essential for translating laboratory discoveries into viable therapeutic options for patients. The compound's unique structural features and potential biological activity position it as a key player in next-generation drug development.

In conclusion, 3-{[(4-fluorophenyl)sulfanyl]methyl}azetidine hydrochloride (CAS No. 1864053-81-5) is a promising compound with significant potential in pharmaceutical applications. Its molecular structure, characterized by a 4-fluorophenylsulfanyl moiety and an azetidine ring, offers versatility in drug design and modulates key biological pathways relevant to various diseases. Ongoing research continues to explore its therapeutic applications, synthetic pathways, pharmacokinetic properties, and safety profile. As our understanding of this compound grows, so does its potential to contribute to advancements in medicine.